Cas no 2096334-09-5 (Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl)-)

• Product Name: Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl)-
• CAS No: 2096334-09-5
• MF: C₆H₇BBrNO₂
• MW: 215.840280771255
• MDL: MFCD16610231
• CID: 5222647
• Update Time: 2025-08-03

Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl)-

• MDL： MFCD16610231
• Inchi： 1S/C6H7BBrNO2/c1-4-2-3-9-6(8)5(4)7(10)11/h2-3,10-11H,1H3
• InChI Key： GMCPMHQORWIMRT-UHFFFAOYSA-N
• SMILES： B(C1=C(C)C=CN=C1Br)(O)O

Additional information on Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl)-

Boronic Acid, B-(2-Bromo-4-Methyl-3-Pyridinyl): A Comprehensive Overview

Boronic acids, represented by the CAS number 2096334-09-5, have emerged as versatile building blocks in organic synthesis, particularly in the field of medicinal chemistry and materials science. Among these, the compound Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl) has garnered significant attention due to its unique structural features and potential applications. This article delves into the properties, synthesis, and recent advancements associated with this compound.

The structure of Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl) consists of a pyridine ring substituted with a bromine atom at position 2, a methyl group at position 4, and a boronic acid group at position 3. This substitution pattern imparts distinct electronic and steric properties to the molecule. The pyridine ring acts as an electron-deficient aromatic system, which can facilitate various nucleophilic and electrophilic reactions. The presence of the boronic acid group further enhances its reactivity in cross-coupling reactions, such as the Suzuki-Miyaura coupling.

Recent studies have highlighted the utility of Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl) in constructing heterocyclic compounds with potential pharmacological activities. For instance, researchers have employed this compound as a key intermediate in the synthesis of pyridine-based kinase inhibitors. These inhibitors have shown promising results in preclinical models of cancer, underscoring the importance of this boronic acid derivative in drug discovery.

In addition to its role in medicinal chemistry, Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl) has also found applications in materials science. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric materials with tailored electronic properties. These materials hold potential for use in advanced electronics and optoelectronic devices.

The synthesis of Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl) typically involves a multi-step process that begins with the preparation of the corresponding pyridine derivative. Key steps include bromination at position 2 and subsequent introduction of the boronic acid group at position 3. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental standpoint, the development of sustainable synthetic routes for Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl) is a growing area of research. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, are being explored to enhance the eco-friendliness of this compound's production.

In conclusion, Boronic acid, B-(2-bromo-4-methyl-3-pyridinyl) stands out as a valuable intermediate in organic synthesis with diverse applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs underscore its significance in advancing modern chemical science.